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Compound of Interest

Compound Name: Abivertinib maleate

Cat. No.: B10860127 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Abivertinib maleate, a third-generation epidermal growth factor receptor

(EGFR) inhibitor. Researchers, scientists, and drug development professionals are advised to

adhere to these procedural guidelines to ensure personnel safety and regulatory compliance.

Abivertinib maleate is classified as a hazardous substance, and its handling and disposal

require strict protocols.

Immediate Safety and Handling Precautions
Abivertinib maleate is harmful if swallowed, causes skin and serious eye irritation, and may

cause respiratory irritation.[1] Therefore, appropriate personal protective equipment (PPE) is

mandatory when handling this compound.

Required Personal Protective Equipment (PPE):

Gloves: Wear chemotherapy-resistant nitrile gloves at all times. Double gloving is

recommended.

Eye Protection: Use safety glasses with side shields or goggles. A face shield is required

when there is a risk of splashing.[2]

Lab Coat: A disposable, impermeable gown should be worn.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b10860127?utm_src=pdf-interest
https://www.benchchem.com/product/b10860127?utm_src=pdf-body
https://www.benchchem.com/product/b10860127?utm_src=pdf-body
https://www.benchchem.com/product/b10860127?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-19816A/Avitinib-maleate-SDS-MedChemExpress.pdf
https://edu.cdhb.health.nz/Hospitals-Services/Health-Professionals/Cytotoxic-Biotherapy/Documents/CDHB-Cytotoxic-Waste-Management.pdf
https://edu.cdhb.health.nz/Hospitals-Services/Health-Professionals/Cytotoxic-Biotherapy/Documents/CDHB-Cytotoxic-Waste-Management.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10860127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: In case of dust or aerosol generation, use a NIOSH-approved

respirator.

Disposal Procedures for Abivertinib Maleate
The disposal of Abivertinib maleate and any contaminated materials must comply with

federal, state, and local regulations for hazardous and pharmaceutical waste.[3][4][5] As a

cytotoxic drug, it should be treated as hazardous waste.[6][7]

Waste Segregation and Containerization
Proper segregation of waste is critical to ensure safe disposal. Use designated, clearly labeled,

and leak-proof containers.

Waste Type Description Container Type Disposal Method

Bulk Contaminated

Waste

Unused or expired

Abivertinib maleate,

grossly contaminated

items (e.g., from a

spill), and solutions

containing the

compound.

Black RCRA

hazardous waste

container.[8]

High-temperature

incineration.[4]

Trace Contaminated

Waste

Items with minimal

residual

contamination, such

as empty vials, used

gloves, gowns, and

bench paper.

Yellow chemotherapy

waste container.

High-temperature

incineration.

Contaminated Sharps

Needles, syringes,

and other sharp

objects contaminated

with Abivertinib

maleate.

Purple-lidded sharps

container for cytotoxic

waste.[6]

High-temperature

incineration.
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Experimental Protocol: General Handling and
Disposal of Cytotoxic Waste in a Laboratory Setting
While specific chemical deactivation protocols for Abivertinib maleate are not publicly

available, the following general procedure for handling and disposing of cytotoxic waste should

be followed:

Preparation: Before beginning work, ensure all necessary PPE is available and a designated

waste disposal area is prepared with the correct, labeled waste containers.

Handling: Conduct all manipulations of Abivertinib maleate within a certified chemical fume

hood or biological safety cabinet to minimize exposure.

Waste Generation:

Immediately discard any trace-contaminated items, such as used gloves and disposable

lab coats, into the designated yellow chemotherapy waste container.

Dispose of all contaminated sharps directly into the purple-lidded sharps container. Do not

recap needles.[8]

Collect all bulk-contaminated waste, including any remaining stock solutions, in a sealed,

compatible container and place it in the black RCRA hazardous waste container.[8]

Decontamination:

Wipe down all work surfaces with a suitable deactivating agent (e.g., a high-pH solution, if

compatible with the surface) followed by a thorough cleaning with a detergent.

Dispose of all cleaning materials as trace-contaminated waste.

Container Sealing and Removal:

Once waste containers are full (do not overfill), securely seal them.

Arrange for pickup and disposal by a licensed hazardous waste management company.

Ensure all required waste manifests are completed.
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Spill Management
In the event of a spill, evacuate the area and prevent others from entering.

Personal Protection: Don appropriate PPE, including double gloves, a gown, eye protection,

and respiratory protection.

Containment: Cover the spill with absorbent pads, working from the outside in.

Cleanup: Carefully collect all contaminated materials and place them in the black RCRA

hazardous waste container.

Decontamination: Clean the spill area with a deactivating agent and then a detergent.

Dispose of all cleanup materials as hazardous waste.

Disposal Workflow for Abivertinib Maleate Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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